1-((3,4-Dimethoxyphenyl)sulfonyl)-4-(phenylsulfonyl)piperidine
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Description
1-((3,4-Dimethoxyphenyl)sulfonyl)-4-(phenylsulfonyl)piperidine is a useful research compound. Its molecular formula is C19H23NO6S2 and its molecular weight is 425.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Microwave-assisted Synthesis of Sulfonyl Hydrazones : A study explored the synthesis of sulfonyl hydrazone derivatives incorporating piperidine rings, highlighting their importance in medicinal chemistry. These compounds were evaluated for antioxidant capacity and anticholinesterase activity, revealing significant biological activities among the synthesized derivatives. The study showcases the utility of these compounds in developing potential therapeutic agents (Karaman et al., 2016).
Biological Evaluation of Oxadiazole and Piperidinyl Sulfonyl Derivatives : Another research effort synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, evaluated for their enzyme inhibition potential. This work indicates the relevance of these compounds in designing inhibitors targeting specific biological pathways, underscoring their pharmaceutical significance (Khalid et al., 2016).
Structural and Mechanistic Insights
- Crystal and Molecular Structure Studies : A compound, [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol, related closely to the chemical family of interest, was synthesized and characterized, including X-ray diffraction studies. These findings contribute to understanding the molecular configurations and potential interactions of these compounds in biological systems (Naveen et al., 2015).
Antimicrobial Applications
- Antimicrobial Activity of Piperidine Derivatives : Research on 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives demonstrated significant antimicrobial activities against pathogens affecting Lycopersicon esculentum (tomato plants). This study highlights the potential agricultural applications of these compounds in managing plant diseases (Vinaya et al., 2009).
Electrochemical Properties and Applications
- Anodic Methoxylation of Piperidine Derivatives : An investigation into the electrochemical behavior of N-acyl and N-sulfonyl piperidine derivatives provided insights into their potential applications in synthetic chemistry and material science. The study examined the effects of various anodes and electrolytes on methoxylation outcomes, suggesting applications in the synthesis of novel compounds (Golub & Becker, 2015).
Properties
IUPAC Name |
4-(benzenesulfonyl)-1-(3,4-dimethoxyphenyl)sulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO6S2/c1-25-18-9-8-17(14-19(18)26-2)28(23,24)20-12-10-16(11-13-20)27(21,22)15-6-4-3-5-7-15/h3-9,14,16H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHBNRXPZZQGKSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)S(=O)(=O)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.